Cas no 2411238-99-6 (N-(4-chloro-1H-indazol-7-yl)prop-2-enamide)

• Product Name: N-(4-chloro-1H-indazol-7-yl)prop-2-enamide
• CAS No: 2411238-99-6
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 5378199
• PubChem ID: 165767182
• Update Time: 2025-10-28

N-(4-chloro-1H-indazol-7-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-1H-indazol-7-yl)-2-propenamide
• N-(4-chloro-1H-indazol-7-yl)prop-2-enamide

• Inchi： 1S/C10H8ClN3O/c1-2-9(15)13-8-4-3-7(11)6-5-12-14-10(6)8/h2-5H,1H2,(H,12,14)(H,13,15)
• InChI Key： MPZNQVBTPNUBRO-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C(Cl)=CC=1)C=NN2)(=O)C=C

Experimental Properties

• Density: 1.460±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.0±45.0 °C(Predicted)
• pka: 12.03±0.40(Predicted)

Additional information on N-(4-chloro-1H-indazol-7-yl)prop-2-enamide

Recent Advances in the Study of N-(4-chloro-1H-indazol-7-yl)prop-2-enamide (CAS: 2411238-99-6)

N-(4-chloro-1H-indazol-7-yl)prop-2-enamide (CAS: 2411238-99-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indazole core and acrylamide moiety, has demonstrated promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

The synthesis of N-(4-chloro-1H-indazol-7-yl)prop-2-enamide involves a multi-step process, starting with the functionalization of the indazole core followed by the introduction of the acrylamide group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The compound's structural features, including the chloro-substitution at the 4-position of the indazole ring and the reactive acrylamide group, are critical for its biological activity.

In vitro studies have revealed that N-(4-chloro-1H-indazol-7-yl)prop-2-enamide exhibits potent inhibitory activity against several kinase targets, including those involved in cancer cell proliferation and inflammation. For instance, it has been shown to selectively inhibit the JAK-STAT signaling pathway, which plays a pivotal role in immune regulation and cancer progression. Additionally, the compound has demonstrated anti-proliferative effects in various cancer cell lines, with IC50 values in the low micromolar range.

Recent preclinical evaluations have further highlighted the therapeutic potential of N-(4-chloro-1H-indazol-7-yl)prop-2-enamide. In murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion, suggesting its potential as a novel anti-inflammatory agent. Moreover, in xenograft models of solid tumors, the compound exhibited tumor growth inhibition with minimal toxicity, underscoring its potential as a targeted cancer therapy.

Despite these promising findings, challenges remain in the development of N-(4-chloro-1H-indazol-7-yl)prop-2-enamide as a clinical candidate. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, N-(4-chloro-1H-indazol-7-yl)prop-2-enamide (CAS: 2411238-99-6) represents a promising scaffold for the development of novel therapeutics in oncology and inflammatory diseases. Continued research efforts are expected to further elucidate its mechanism of action, optimize its pharmacological properties, and advance its translation into clinical trials. The compound's unique structural features and biological activity make it a valuable candidate for future drug discovery initiatives.